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Compound of Interest

Compound Name: 3-(1-hydroxyethyl)benzoic Acid

Cat. No.: B1599683

This comprehensive guide provides a detailed protocol for the synthesis of 3-(1-
hydroxyethyl)benzoic acid, a valuable building block in the development of pharmaceuticals
and other specialty chemicals. This document is intended for researchers, scientists, and drug
development professionals, offering not just a step-by-step procedure but also the scientific
rationale behind the chosen methodology.

Introduction

3-(1-hydroxyethyl)benzoic acid is a bifunctional molecule containing both a carboxylic acid
and a secondary alcohol. This unique combination of functional groups makes it an attractive
starting material for the synthesis of a wide range of more complex molecules. The protocol
detailed herein focuses on a robust and widely applicable method: the reduction of 3-
acetylbenzoic acid using sodium borohydride. This method is favored for its high yield,
operational simplicity, and the relatively mild reaction conditions required.

Reaction Scheme

The overall transformation involves the selective reduction of the ketone functionality of 3-
acetylbenzoic acid to a secondary alcohol, leaving the carboxylic acid group intact.
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Protocol for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599683#3-1-hydroxyethyl-benzoic-acid-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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